Cas no 32460-04-1 (3,4-dibromofuran-2-carboxylic acid)
3,4-Dibromofuran-2-carboxylic acid is a brominated furan derivative with significant utility in synthetic organic chemistry. Its structure, featuring reactive bromine substituents at the 3- and 4-positions and a carboxylic acid group at the 2-position, makes it a versatile intermediate for constructing complex heterocyclic frameworks. The compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and as a precursor for pharmaceuticals and agrochemicals. Its high reactivity and selectivity enable efficient functionalization, while the carboxylic acid group offers additional derivatization opportunities. The product is characterized by its stability under standard conditions and consistent purity, ensuring reliable performance in demanding synthetic applications.
32460-04-1 structure
Product Name:3,4-dibromofuran-2-carboxylic acid
CAS No:32460-04-1
MF:C5H2Br2O3
MW:269.875580310822
MDL:MFCD30169264
CID:2664796
PubChem ID:12209187
Update Time:2025-06-08
3,4-dibromofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dibromofuran-2-carboxylic acid
- 3,4-Dibromo-2-furancarboxylic acid
- 32460-04-1
- DTXSID90480534
- MFCD30169264
- CS-0191662
- DTXCID90431344
- E94434
- SCHEMBL3744691
-
- MDL： MFCD30169264
- Inchi： 1S/C5H2Br2O3/c6-2-1-10-4(3(2)7)5(8)9/h1H,(H,8,9)
- InChI Key： ISBXWVSYAWHMSU-UHFFFAOYSA-N
- SMILES： BrC1C(=COC=1C(=O)O)Br
Computed Properties
- Exact Mass: 267.83700
- Monoisotopic Mass: 267.83707Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44000
- LogP: 2.50280
3,4-dibromofuran-2-carboxylic acid Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3,4-dibromofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB567509-250 mg |
3,4-Dibromofuran-2-carboxylic acid; . |
32460-04-1 | 250mg |
€360.10 | 2023-06-14 | ||
| abcr | AB567509-500 mg |
3,4-Dibromofuran-2-carboxylic acid; . |
32460-04-1 | 500mg |
€603.30 | 2023-06-14 | ||
| abcr | AB567509-1 g |
3,4-Dibromofuran-2-carboxylic acid; . |
32460-04-1 | 1g |
€824.30 | 2023-06-14 | ||
| abcr | AB567509-250mg |
3,4-Dibromofuran-2-carboxylic acid, 95%; . |
32460-04-1 | 95% | 250mg |
€364.80 | 2024-08-02 | |
| abcr | AB567509-500mg |
3,4-Dibromofuran-2-carboxylic acid; . |
32460-04-1 | 500mg |
€603.30 | 2023-08-31 | ||
| abcr | AB567509-1g |
3,4-Dibromofuran-2-carboxylic acid, 95%; . |
32460-04-1 | 95% | 1g |
€676.10 | 2024-08-02 | |
| Aaron | AR00CUP2-500mg |
3,4-Dibromo-2-furancarboxylic acid |
32460-04-1 | 95% | 500mg |
$594.00 | 2025-02-12 | |
| Aaron | AR00CUP2-1g |
3,4-Dibromo-2-furancarboxylic acid |
32460-04-1 | 1g |
$759.00 | 2023-12-14 | ||
| Ambeed | A1631637-1g |
3,4-Dibromofuran-2-carboxylic acid |
32460-04-1 | 98% | 1g |
$729.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262332-500mg |
3,4-Dibromofuran-2-carboxylic acid |
32460-04-1 | 98% | 500mg |
￥5941.00 | 2024-08-02 |
3,4-dibromofuran-2-carboxylic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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